Cas no 1029104-25-3 (1-(Isocyano(tosyl)methyl)-3-nitrobenzene)

1-(Isocyano(tosyl)methyl)-3-nitrobenzene is a specialized organic compound featuring both an isocyano and tosyl (p-toluenesulfonyl) functional group attached to a nitro-substituted benzene ring. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the construction of complex heterocycles and functionalized aromatic systems. The isocyano group enables versatile reactivity in multicomponent reactions, while the tosyl group enhances stability and facilitates selective transformations. The nitro substituent further contributes to its utility as an electrophile in nucleophilic aromatic substitution reactions. This compound is well-suited for applications in medicinal chemistry and materials science, where precise functionalization of aromatic frameworks is required. Proper handling under inert conditions is recommended due to the reactivity of the isocyano moiety.

1-(Isocyano(tosyl)methyl)-3-nitrobenzene structure

1029104-25-3 structure

Product Name:1-(Isocyano(tosyl)methyl)-3-nitrobenzene

CAS No:1029104-25-3

MF:C₁₅H₁₂N₂O₄S

MW:316.331782341003

MDL:MFCD06245428

CID:1040794

PubChem ID:2771738

Update Time:2025-06-07

1-(Isocyano(tosyl)methyl)-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

- 1-(Isocyano(tosyl)methyl)-3-nitrobenzene
- 1-[isocyano-(4-methylphenyl)sulfonylmethyl]-3-nitrobenzene
- AC1MCKEN
- AK103397
- ANW-64832
- CTK8C0524
- GL-0180
- MolPort-001-756-502
- OR01659
- 1029104-25-3
- DB-336868
- AKOS005257347
- DTXSID60378050
- ISOCYANO(3-NITROPHENYL)METHYL-4-METHYLPHENYL SULFONE
- CC1=CC=C(C=C1)S(=O)(=O)C([N+]#[C-])C1=CC=CC(=C1)[N+]([O-])=O
- a-Tosyl-(3-Nitrobenzyl) isocyanide
- 1-[isocyano(3-nitrophenyl)methanesulfonyl]-4-methylbenzene
- Isocyano(3-nitrophenyl)methyl-4-methylphenyl sulphone
- GS-0340
- MDL： MFCD06245428
- Inchi： 1S/C15H12N2O4S/c1-11-6-8-14(9-7-11)22(20,21)15(16-2)12-4-3-5-13(10-12)17(18)19/h3-10,15H,1H3
- InChI Key： FSVLATNYQZFZTR-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(C(C1C=CC=C(C=1)[N+](=O)[O-])[N+]#[C-])(=O)=O

Computed Properties

Exact Mass: 316.051778g/mol
Monoisotopic Mass: 316.051778g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 546
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 316.3g/mol
XLogP3: 2.8
Topological Polar Surface Area: 92.7Å²

1-(Isocyano(tosyl)methyl)-3-nitrobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A525116-1g	1-(Isocyano(tosyl)methyl)-3-nitrobenzene	1029104-25-3	95+%	1g	$615.0	2025-02-21
abcr	AB234092-1 g	Isocyano(3-nitrophenyl)methyl-4-methylphenyl sulphone; .	1029104-25-3		1 g	€467.00	2023-07-20
abcr	AB234092-5 g	Isocyano(3-nitrophenyl)methyl-4-methylphenyl sulphone; .	1029104-25-3		5 g	€722.60	2023-07-20
abcr	AB234092-10 g	Isocyano(3-nitrophenyl)methyl-4-methylphenyl sulphone; .	1029104-25-3		10 g	€935.60	2023-07-20
abcr	AB234092-25 g	Isocyano(3-nitrophenyl)methyl-4-methylphenyl sulphone; .	1029104-25-3		25 g	€1,361.60	2023-07-20
abcr	AB234092-1g	Isocyano(3-nitrophenyl)methyl-4-methylphenyl sulphone; .	1029104-25-3		1g	€467.00	2025-04-22
abcr	AB234092-5g	Isocyano(3-nitrophenyl)methyl-4-methylphenyl sulphone; .	1029104-25-3		5g	€722.60	2025-04-22
abcr	AB234092-10g	Isocyano(3-nitrophenyl)methyl-4-methylphenyl sulphone; .	1029104-25-3		10g	€935.60	2025-04-22
abcr	AB234092-25g	Isocyano(3-nitrophenyl)methyl-4-methylphenyl sulphone; .	1029104-25-3		25g	€1361.60	2025-04-22
A2B Chem LLC	AD81087-1g	1-(Isocyano(tosyl)methyl)-3-nitrobenzene	1029104-25-3	95+%	1g	$830.00	2024-04-20